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Compound of Interest

Compound Name: Amafolone

CAS No.: 50588-47-1

Cat. No.: B1664833

Get Quote

Executive Safety Summary
Amafolone (also known as Org 37698) is a synthetic aminosteroid with anti-arrhythmic and

local anesthetic properties. While not classified as a P-listed acutely hazardous substance

under the US EPA Resource Conservation and Recovery Act (RCRA), its steroidal structure

necessitates strict handling to prevent environmental endocrine disruption.

Critical Hazard Profile:

Biological Activity: Ion channel blocker (sodium/calcium channels); potential reproductive

toxin.

Physical State: Crystalline solid (typically supplied as hydrochloride salt).

Primary Risk: Dust inhalation and aquatic toxicity if leached into waterways.

The Golden Rule of Amafolone Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1664833#bc-rfq
https://www.benchchem.com/product/b1664833/docs?utm_src=pdf-body#operational-stewardship-amafolone-org-37698-disposal-handling-guide
https://www.benchchem.com/product/b1664833/docs?utm_src=pdf-body#operational-stewardship-amafolone-org-37698-disposal-handling-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664833?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


"Dilution is not the solution." Never flush Amafolone or its formulations down the drain. All

waste must be captured for high-temperature incineration.

Physicochemical & Waste Characterization
Effective disposal starts with understanding the material's behavior in waste streams.

Property Data Operational Implication

CAS Number 50588-47-1
Use for waste manifesting and

inventory tracking.

Molecular Formula C₁₉H₃₁NO₂
Organic backbone suitable for

thermal destruction.

Solubility
Low in water; Soluble in

DMSO/Ethanol

Aqueous spills may require

surfactant/solvent for cleanup;

organic liquid waste streams

will carry the load.

RCRA Status Non-Regulated (Federal)*

Treat as "Non-RCRA

Hazardous" but manage via

incineration due to biological

activity.

Waste Code (Rec.)
PHRM-NH (Non-Hazardous

Pharm)

Recommended internal coding

to ensure incineration (Waste-

to-Energy).

Disposal Decision Logic (Visualized)
The following decision tree illustrates the segregation logic required to prevent cross-

contamination of waste streams.
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Waste Generation Source

Determine Waste Type

Pure Substance / Expired API

Bulk (>3% residual)

Liquid (HPLC/Mother Liquor)

Solvent Mix

Trace (PPE/Empty Vials)

Gloves/Wipes/Vials

Black Bin (RCRA Hazardous)
*Preferred for Bulk API*

Best Practice (Incineration)

Organic Solvent Waste Container
(Tag: 'Contains Amafolone')

Segregate Halogenated/Non-Hal

Blue/White Bin
(Non-RCRA Pharm Waste)

Standard Protocol

Standard Lab Trash
(Only if Triple Rinsed/Defaced)

Only if 'RCRA Empty' confirmed

Click to download full resolution via product page

Figure 1: Decision Matrix for Amafolone Waste Segregation. Note that while Blue Bins are

legally permissible for non-RCRA waste, Black Bins (Hazardous) are recommended for bulk

API to guarantee destruction.

Detailed Operational Protocols
Protocol A: Solid Waste (Bulk API & Formulations)
Applicability: Expired pure substance, failed synthesis batches, or lyophilized powders.

Containment: Transfer the solid material into a sealable, chemically compatible container

(e.g., HDPE wide-mouth jar).

Inerting (Optional but Recommended): If the powder is fine and risks aerosolization, wet it

slightly with water or mineral oil to form a paste before sealing.

Primary Labeling: Affix a "Non-RCRA Pharmaceutical Waste" label. Explicitly write: "Contains

Amafolone - Incinerate Only."
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Disposal Path: Place the sealed container into the laboratory's Black Bin (Hazardous Waste)

or Blue Bin (Pharmaceutical Waste) depending on your facility's specific contract.

Why? Both streams usually lead to incineration. Avoid the "Red Bag" (Biohazard) unless

the substance is mixed with infectious agents, as Red Bag waste is often autoclaved

(sterilized) and landfilled, which does not destroy the chemical structure of the steroid.

Protocol B: Liquid Waste (HPLC & Synthesis)
Applicability: Reaction mixtures, mother liquors, and analytical samples.

Segregation: Do not mix with oxidizing acids (e.g., Nitric acid) to avoid unpredictable

reactions with the amine group.

Collection: Collect in standard safety carboys (4L or 20L).

Labeling: Tag the carboy with the solvent composition (e.g., "Acetonitrile 50%, Water 50%")

and add "Trace Amafolone (<1%)" as a constituent.

Disposal Path: Manage as Hazardous Chemical Waste (Ignitable/Toxic solvent stream). The

presence of the solvent dictates the RCRA coding (e.g., D001 for Acetonitrile), ensuring the

mixture is incinerated.

Protocol C: Trace Waste (Empty Containers & PPE)
Applicability: Vials, gloves, weighing boats.

RCRA Empty Rule: A container is considered "empty" if all wastes have been removed that

can be removed.

Glassware: Triple rinse glassware with a solvent in which Amafolone is soluble (Ethanol or

DMSO). Collect the rinsate as Liquid Waste (Protocol B).

PPE: Dispose of contaminated gloves and bench paper in the Blue/White Pharmaceutical

Waste bin. Do not throw grossly contaminated PPE into regular trash.

Emergency Spill Management
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Scenario: A 500mg vial of Amafolone powder drops and shatters.

Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and

an N95 (or P100) respirator to prevent dust inhalation.

Dust Control:Do not dry sweep. This generates dust.

Technique: Cover the spill with paper towels dampened with water or a mild detergent

solution.

Collection: Scoop the damp material and broken glass using a dustpan or tongs. Place into a

hard-walled plastic container.

Decontamination: Wipe the surface 3 times with ethanol or isopropanol (Amafolone is

soluble in alcohols, ensuring efficient pickup).

Final Step: Seal the waste container, label as "Spill Debris: Amafolone," and dispose of via

Protocol A.

Regulatory Grounding & Compliance
Understanding the "Why" ensures long-term compliance.

RCRA (40 CFR 261): Amafolone is not P-listed or U-listed. However, under the

Pharmaceutical Waste Rule (2019), healthcare facilities and labs are prohibited from

sewering hazardous pharmaceutical waste.

Ecological Impact: Steroids and their derivatives are potent endocrine disruptors. Even if not

legally "hazardous" by RCRA toxicity characteristic leaching procedure (TCLP) standards,

they pose significant risks to aquatic life.

Best Practice: The NIOSH and WHO guidelines for active pharmaceutical ingredients (APIs)

universally favor high-temperature incineration (>1000°C) over landfilling to prevent leaching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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